Cas no 2172547-14-5 (3-methyloxolan-3-yl chloroformate)

• Product Name: 3-methyloxolan-3-yl chloroformate
• CAS No: 2172547-14-5
• MF: C₆H₉ClO₃
• MW: 164.586861371994
• CID: 6585827
• PubChem ID: 165604470
• Update Time: 2025-08-05

3-methyloxolan-3-yl chloroformate Chemical and Physical Properties

Names and Identifiers

• 3-methyloxolan-3-yl chloroformate
• EN300-1613054
• 2172547-14-5

• Inchi： 1S/C6H9ClO3/c1-6(10-5(7)8)2-3-9-4-6/h2-4H2,1H3
• InChI Key： IQIQXSPYSZVAJC-UHFFFAOYSA-N
• SMILES： ClC(=O)OC1(C)COCC1

Computed Properties

• Exact Mass: 164.0240218g/mol
• Monoisotopic Mass: 164.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.5Ų

Additional information on 3-methyloxolan-3-yl chloroformate

3-Methyloxolan-3-yl Chloroformate (CAS No. 2172547-14-5): An Overview of Its Properties and Applications

3-Methyloxolan-3-yl chloroformate (CAS No. 2172547-14-5) is a specialized chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields, particularly in pharmaceutical and chemical research. This compound is a derivative of chloroformates, a class of chemicals known for their reactivity and utility in synthetic chemistry.

The molecular structure of 3-methyloxolan-3-yl chloroformate is characterized by a five-membered ring with a methyl group and a chloroformate functional group. The chloroformate group, specifically, imparts the compound with high reactivity, making it an excellent reagent for various chemical transformations. The presence of the methyl group on the oxolan ring further enhances its stability and solubility, which are crucial factors in its application in pharmaceutical synthesis.

In the context of pharmaceutical research, 3-methyloxolan-3-yl chloroformate has been explored for its potential as an intermediate in the synthesis of bioactive molecules. Recent studies have shown that this compound can be used to introduce specific functional groups into target molecules, thereby enhancing their biological activity or improving their pharmacological properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of 3-methyloxolan-3-yl chloroformate in the synthesis of novel anti-inflammatory agents, which exhibited improved efficacy compared to existing drugs.

The reactivity of 3-methyloxolan-3-yl chloroformate also makes it a valuable tool in organic synthesis. It can be used to form esters, amides, and other derivatives through nucleophilic substitution reactions. This versatility has led to its widespread use in the development of new materials and compounds with diverse applications. For example, researchers at the University of California, Berkeley, utilized 3-methyloxolan-3-yl chloroformate to synthesize novel polymers with enhanced mechanical properties, which have potential applications in biodegradable plastics and tissue engineering.

In addition to its synthetic utility, 3-methyloxolan-3-yl chloroformate has been studied for its role in chemical biology. The compound's ability to selectively modify specific amino acid residues in proteins has made it a useful tool for probing protein function and structure. A recent study published in the Biochemical Journal utilized 3-methyloxolan-3-yl chloroformate to label cysteine residues in a key enzyme involved in cellular signaling pathways. This labeling technique allowed researchers to gain insights into the enzyme's mechanism of action and identify potential targets for therapeutic intervention.

The safety profile of 3-methyloxolan-3-yl chloroformate is another important aspect that has been extensively studied. While chloroformates are generally considered reactive and potentially hazardous chemicals, careful handling and storage can mitigate these risks. Researchers at the National Institute of Standards and Technology (NIST) have developed guidelines for the safe handling and storage of 3-methyloxolan-3-yl chloroformate, emphasizing the importance of proper ventilation and personal protective equipment (PPE) when working with this compound.

In conclusion, 3-methyloxolan-3-yl chloroformate (CAS No. 2172547-14-5) is a versatile and valuable chemical compound with a wide range of applications in pharmaceutical research, organic synthesis, and chemical biology. Its unique molecular structure and reactivity make it an essential tool for scientists working on the development of new materials and bioactive molecules. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the scientific community.